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Compound of Interest

Compound Name: MC1568

Cat. No.: B1676259 Get Quote

Application Notes and Protocols: MC1568
For Researchers, Scientists, and Drug Development Professionals

Introduction
MC1568 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs),

demonstrating tissue-specific effects.[1][2] It plays a crucial role in regulating gene expression

by preventing the removal of acetyl groups from histones, which in turn alters chromatin

structure and transcription. MC1568 specifically targets HDAC4 and HDAC5, particularly in

skeletal muscle and the heart, without significantly affecting class I HDACs.[1][3][4] This

selective inhibition makes it a valuable tool for studying the roles of class IIa HDACs in various

biological processes, including myogenesis, neuroprotection, and cancer progression.[2][4][5]

These application notes provide detailed protocols for the preparation of MC1568 stock

solutions and working concentrations for both in vitro and in vivo studies.

Chemical Properties and Solubility
A clear understanding of the physicochemical properties of MC1568 is essential for accurate

and reproducible experimental results.
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Property Value Reference

Molecular Formula C₁₇H₁₅FN₂O₃ [1]

Molecular Weight 314.31 g/mol [1]

CAS Number 852475-26-4 [1]

Appearance Solid [6]

Purity ≥96% [1]

Solubility
Soluble in DMSO (up to 100

mM)
[1][2]

Insoluble in water and ethanol [7][8]

Storage (Solid)

Store at -20°C for up to one

year, or at -80°C for up to two

years.

[5]

Storage (Solutions)

Prepare fresh or store at -20°C

for up to one month. Avoid

repeated freeze-thaw cycles.

Do not store aqueous solutions

for more than one day.

[2][3]

Mechanism of Action: Inhibition of Class IIa HDACs
MC1568 selectively inhibits class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9), which

are known to play a key role in regulating muscle differentiation.[6][7] In skeletal muscle, class

IIa HDACs can form a complex with Myocyte Enhancer Factor 2 (MEF2), a transcription factor

crucial for myogenesis. By deacetylating histones and other proteins, this complex represses

the expression of muscle-specific genes. MC1568 blocks the enzymatic activity of these

HDACs, leading to hyperacetylation of MEF2 targets and subsequent activation of myogenic

gene expression.[4] However, it has also been shown to arrest myogenesis by stabilizing the

inhibitory HDAC4-HDAC3-MEF2D complex.[4][5]
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Start

Calculate Mass of MC1568
(e.g., 3.14 mg for 1 mL of 10 mM)

Weigh MC1568 Powder

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex to Dissolve
(Warm or sonicate if needed)

Aliquot into smaller volumes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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